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Compound of Interest

Compound Name:
1-Aminocyclohexane-1-carboxylic

acid hydrochloride

Cat. No.: B1273012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Homocycloleucine hydrochloride, also known as 1-Aminocyclohexane-1-carboxylic acid
hydrochloride, is a cyclic alpha-amino acid derivative.[1][2] Its structure, featuring a

cyclohexane ring, provides a unique conformational rigidity compared to linear amino acids.[1]

This compound serves as a valuable building block in medicinal chemistry and pharmaceutical

development, particularly in the synthesis of peptides and other bioactive molecules where

specific structural constraints are desired.[1] The hydrochloride salt form enhances its aqueous

solubility, making it more amenable for use in various biochemical applications.[1] This

technical guide provides a detailed overview of the known physical and chemical properties of

Homocycloleucine hydrochloride, along with general experimental protocols for their

determination.

Core Physical and Chemical Properties
The fundamental physicochemical properties of Homocycloleucine hydrochloride are

summarized below. These parameters are crucial for its handling, formulation, and application

in research and development.
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Property Value Reference

Molecular Formula C₇H₁₃NO₂·HCl [3]

C₇H₁₄ClNO₂ [4]

Molecular Weight 179.64 g/mol [3]

CAS Number 39692-17-6 [2]

Appearance

White crystalline powder

(inferred from related

compounds)

[5]

Stereochemistry Achiral [3]

Solubility

The hydrochloride salt form

enhances its solubility in water.

Being a polar molecule due to

the amino and carboxylic acid

groups, it is expected to be

more soluble in polar solvents

like water and less soluble in

non-polar organic solvents.[1]

[5]

Experimental Protocols
Standardized methods are employed to determine the physicochemical properties of

compounds like Homocycloleucine hydrochloride. Below are detailed methodologies for key

experiments.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity.

Methodology:

Sample Preparation: A small amount of the dry Homocycloleucine hydrochloride powder is

packed into a capillary tube.
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Apparatus: A calibrated melting point apparatus is used.

Procedure: The capillary tube is placed in the apparatus, and the temperature is gradually

increased. The temperature range from which the substance starts to melt until it becomes

completely liquid is recorded as the melting point.

Solubility Assessment
Determining the solubility of a compound in various solvents is essential for its application in

solution-based assays and formulations.

Methodology:

Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol, DMSO,

hexane) are chosen.

Procedure: An excess amount of Homocycloleucine hydrochloride is added to a known

volume of each solvent in a sealed container. The mixture is agitated at a constant

temperature until equilibrium is reached.

Quantification: The concentration of the dissolved compound in the supernatant is

determined using a suitable analytical method, such as UV-Vis spectroscopy, HPLC, or by

gravimetric analysis after solvent evaporation.

Stability Analysis
Assessing the stability of a compound under various conditions is crucial for determining its

shelf-life and appropriate storage conditions.

Methodology:

Stress Conditions: Samples of Homocycloleucine hydrochloride are subjected to various

stress conditions, including elevated temperature, humidity, and light exposure.

Time Points: Aliquots of the stressed samples are collected at predefined time intervals.

Analysis: The purity and degradation of the compound are assessed at each time point using

a stability-indicating analytical method, typically HPLC. The appearance of new peaks or a
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decrease in the area of the main peak indicates degradation.

Biological Context and Applications
Homocycloleucine hydrochloride is primarily utilized as a synthetic building block in

pharmaceutical research.[1] Its rigid cyclic structure is incorporated into peptide chains to

induce specific conformations and enhance stability.[1] While a specific signaling pathway

directly involving Homocycloleucine hydrochloride is not well-documented, its role in peptide

synthesis is significant for drug design and development. It may interact with biomolecules such

as proteins and enzymes, potentially acting as a substrate or inhibitor.[1]

Logical Workflow: Role in Peptide Synthesis
The following diagram illustrates the general workflow of how Homocycloleucine hydrochloride

is incorporated into a peptide chain, a fundamental process in the development of peptide-

based therapeutics.
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Workflow: Incorporation of Homocycloleucine HCl in Peptide Synthesis
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Caption: General workflow for peptide synthesis using Homocycloleucine HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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